Cas no 74531-82-1 (1H-Imidazole-4-carboxylic acid, 1,5-dimethyl-, ethyl ester)

1H-Imidazole-4-carboxylic acid, 1,5-dimethyl-, ethyl ester is a heterocyclic organic compound featuring an imidazole core substituted with methyl groups at the 1 and 5 positions and an ethyl ester at the 4-carboxylic acid position. This structure imparts versatility in synthetic applications, particularly in pharmaceutical and agrochemical intermediates. The ethyl ester group enhances solubility in organic solvents, facilitating further derivatization. The dimethyl substitution pattern may influence reactivity and stability, making it suitable for selective functionalization. Its well-defined molecular framework is advantageous for researchers requiring precise modifications in imidazole-based scaffolds. The compound’s purity and consistent performance are critical for reproducibility in complex synthetic pathways.

1H-Imidazole-4-carboxylic acid, 1,5-dimethyl-, ethyl ester structure

74531-82-1 structure

Product Name:1H-Imidazole-4-carboxylic acid, 1,5-dimethyl-, ethyl ester

CAS No:74531-82-1

MF:C₈H₁₂N₂O₂

MW:168.193081855774

MDL:MFCD22419243

CID:540872

PubChem ID:13143714

Update Time:2025-05-28

1H-Imidazole-4-carboxylic acid, 1,5-dimethyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

- 1H-Imidazole-4-carboxylic acid, 1,5-dimethyl-, ethyl ester
- 1,5-dimethyl-4-carbethoxyimidazole
- ethyl 1,5-dimethylimidazole-4-carboxylate
- DTXSID70521515
- MFCD22419243
- AS-79427
- D86220
- SCHEMBL5727138
- 74531-82-1
- EN300-5187062
- ethyl 1,5-dimethyl-1h-imidazole-4-carboxylate
- SY343123
- DB-301144
- MDL： MFCD22419243
- Inchi： 1S/C8H12N2O2/c1-4-12-8(11)7-6(2)10(3)5-9-7/h5H,4H2,1-3H3
- InChI Key： XISDGVNPWBQMEP-UHFFFAOYSA-N
- SMILES： O(CC)C(C1=C(C)N(C)C=N1)=O

Computed Properties

Exact Mass: 168.089877630g/mol
Monoisotopic Mass: 168.089877630g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 172
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 44.1Å²

1H-Imidazole-4-carboxylic acid, 1,5-dimethyl-, ethyl ester Pricemore >>

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1H-Imidazole-4-carboxylic acid, 1,5-dimethyl-, ethyl ester Suppliers

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(CAS:74531-82-1)1H-Imidazole-4-carboxylic acid, 1,5-dimethyl-, ethyl ester

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Quantity:1g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 15:05

Price ($):1021.0

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

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Recommended suppliers

Amadis Chemical Company Limited

(CAS:74531-82-1)1H-Imidazole-4-carboxylic acid, 1,5-dimethyl-, ethyl ester

Purity:99%

Quantity:1g

Price ($):1021.0